Cas no 898361-75-6 (2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898361-75-6
• MF: C₁₉H₂₄N₄OS
• MW: 356.485062599182
• CID: 5480337
• Update Time: 2025-07-14

2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(4-methylpiperidin-1-yl)-phenylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C19H24N4OS/c1-3-15-20-19-23(21-15)18(24)17(25-19)16(14-7-5-4-6-8-14)22-11-9-13(2)10-12-22/h4-8,13,16,24H,3,9-12H2,1-2H3
• InChI Key： WONUTZWVPGMMJG-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(N3CCC(C)CC3)C3=CC=CC=C3)=C(O)N12

Additional information on 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Recent Advances in the Study of 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898361-75-6)

The compound 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898361-75-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique triazolothiazole scaffold, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in preclinical models.

One of the key findings from recent research is the compound's potent inhibitory activity against specific kinases involved in neuroinflammatory pathways. In vitro assays have shown that 898361-75-6 exhibits high selectivity for certain isoforms of phosphodiesterase (PDE) and protein kinase C (PKC), which are critical targets in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate these pathways with minimal off-target effects makes it a promising candidate for further development.

Another area of interest is the compound's pharmacokinetic properties. Recent pharmacokinetic studies in rodent models have revealed favorable absorption and distribution profiles, with good blood-brain barrier penetration—a crucial attribute for CNS-targeted therapeutics. However, challenges remain in optimizing its metabolic stability and reducing potential hepatotoxicity, as indicated by preliminary toxicity screenings. Researchers are currently exploring structural modifications to address these issues while maintaining the compound's efficacy.

In addition to its CNS applications, 898361-75-6 has shown potential as an anti-inflammatory agent. Recent in vivo studies have demonstrated its efficacy in reducing cytokine production and mitigating tissue damage in models of acute and chronic inflammation. These findings suggest that the compound could be repurposed for conditions such as rheumatoid arthritis or inflammatory bowel disease, although further validation in human-relevant models is required.

Despite these promising results, several gaps in knowledge remain. For instance, the exact binding interactions between 898361-75-6 and its molecular targets have yet to be fully characterized at the atomic level. Computational modeling and X-ray crystallography studies are underway to provide these insights, which could inform the design of next-generation derivatives with enhanced potency and selectivity.

In conclusion, the recent research on 2-ethyl-5-(4-methylpiperidin-1-yl)(phenyl)methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS: 898361-75-6) highlights its multifaceted therapeutic potential and underscores the need for continued investigation. Future studies should focus on addressing its pharmacokinetic limitations, elucidating its precise mechanism of action, and advancing it through the drug development pipeline. The compound represents a valuable addition to the growing arsenal of small molecules targeting CNS and inflammatory disorders, offering hope for improved treatment options in these challenging therapeutic areas.